2-Formylthiophene-3-carboxylic acid

• IUPAC Name: 2-formylthiophene-3-carboxylic acid
• InChI: InChI=1S/C6H4O3S/c7-3-5-4(6(8)9)1-2-10-5/h1-3H,(H,8,9)
• InChI Key: IZHLGRWNUWACRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1C(=O)O)C=O
• Molecular Formula: C6H4O3S
• DSSTOX Substance ID: DTXSID00355880
• Molecular Weight: 156.16 g/mol
• CAS RN: 19991-69-6

Description

Synthesis Analysis

The synthesis of 2-Formylthiophene-3-carboxylic acid derivatives and related compounds can be achieved through several methods. One notable approach is microwave-assisted synthesis, which has been shown to efficiently produce 2-aminothiophene-3-carboxylic acid derivatives, further transformable into thieno[2,3-d]pyrimidin-4-one and its 4-chloro derivative under microwave irradiation (Hesse, Perspicace, & Kirsch, 2007). This method highlights the utility of microwave irradiation in facilitating rapid and efficient synthesis routes for thiophene-based compounds.

Molecular Structure Analysis

The molecular structure of thiophene derivatives, including those related to 2-Formylthiophene-3-carboxylic acid, has been extensively studied. For instance, the morphology and molecular orientation of EDOTacid, a thiophene derivative, have been characterized using various techniques, revealing its crystalline nature and hydrogen-bonded dimer formation (Subramanian, Rowland, Yap, & Martin, 2019). These structural insights are crucial for understanding the physicochemical properties and potential applications of thiophene-based compounds.

Chemical Reactions and Properties

Thiophene derivatives exhibit a range of chemical reactions, including carboxylic acid directed decarboxylative C-H/C-H cross-coupling, as demonstrated with thiophenes and aryl carboxylic acids. This method facilitates the synthesis of biaryl scaffolds, showcasing the versatility of thiophene compounds in forming complex structures (Zhang, Zhao, Zhang, & Su, 2015).

Physical Properties Analysis

The physical properties of thiophene derivatives, including their crystalline structure, thermal stability, and electrical conductivity, have been a subject of study. Poly(2-thiophen-3-yl-malonic acid), for example, exhibits good thermal stability and semiconductor characteristics, along with a unique surface morphology ideal for applications in selective membranes and ion-selective biomedical uses (Bertran et al., 2010).

Chemical Properties Analysis

The chemical properties of 2-Formylthiophene-3-carboxylic acid derivatives are influenced by their functional groups, which participate in various reactions leading to the formation of complex molecules. For example, photolysis of aliphatic carboxylic acids in the presence of 2-aminothiophenol demonstrates the reactivity of thiophene derivatives in forming benzothiazolines, indicative of their potential in synthetic organic chemistry (Maki & Suzuki, 1971).

Scientific Research Applications

• Synthesis of cyclopentathiophenacetic acid derivatives : A study by Jilale et al. (1993) demonstrates the synthesis of cyclopentathiophenacetic acid derivatives from 2- or 3-formylthiophenes, suggesting potential routes for developing new chemical compounds (Jilale, Netchitaïlo, Decroix, & Végh, 1993).

• Antibacterial activity of thiophene derivatives : Prasad et al. (2017) synthesized ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives showing promising antibacterial activity, indicating potential for antimicrobial drug discovery (Prasad, Angothu, Latha, & Nagulu, 2017).

• Applications in electrodialysis and wastewater treatment : Bertran et al. (2010) found that Poly(2-thiophen-3-yl-malonic acid) exhibits good thermal stability and electrical conductivity, making it a candidate for selective membranes in electrodialysis and wastewater treatment applications (Bertran, Armelin, Estrany, Gomes, Torras, & Alemán, 2010).

• Electronic properties of thiophene derivatives : Casanovas et al. (2005) studied the structural and electronic effects induced by carboxylic acid substitution in isomeric 2,2′-bithiophenes and oligothiophenes, noting a small increase in the energy gap, which is crucial for electronic applications (Casanovas, Zanuy, & Alemán, 2005).

• Biosensor for protein detection : Hu, Xia, and Elioff (2016) developed a new terthiophene derivative that acts as a fluorescent biosensor for protein detection, with potential applications in protein analysis (Hu, Xia, & Elioff, 2016).

• β-lactamase inhibitors : Lange et al. (1985) demonstrated the potential of 3-carboxy-2,3-dihydrothiophenes as β-lactamase inhibitors, which could be useful in developing new antibiotics (Lange, Savard, Viswanatha, & Dmitrienko, 1985).

• Electrochemical genosensor : Peng et al. (2007) synthesized a functionalized polythiophene substrate for use in a label-free electrochemical genosensor, facilitating the detection of complementary oligonucleotide probes without sample modifications (Peng, Zhang, Spires, Soeller, & Travas-sejdic, 2007).

• Solar cell efficiency : Yoon et al. (2011) found that poly-TTCA with a carboxylic acid group shows the best solar cell efficiency, with a significant energy conversion efficiency, highlighting its application in solar energy technology (Yoon, Kim, Yoon, Won, & Shim, 2011).

Safety And Hazards

• Hazard Statements : May cause skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Avoid inhalation (H332) .
• Precautionary Statements : Handle with care. Use appropriate protective equipment. Avoid contact with eyes and skin. Work in a well-ventilated area .

Future Directions

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